Cas no 1516377-70-0 (2-(3-Methylthiophen-2-yl)propan-2-amine)

• Product Name: 2-(3-Methylthiophen-2-yl)propan-2-amine
• CAS No: 1516377-70-0
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 5790686
• PubChem ID: 67860087
• Update Time: 2025-06-09

2-(3-Methylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3234536
• EN300-1842428
• AKOS018551500
• 2-(3-methylthiophen-2-yl)propan-2-amine
• 1516377-70-0
• 2-(3-Methylthiophen-2-yl)propan-2-amine

• Inchi： 1S/C8H13NS/c1-6-4-5-10-7(6)8(2,3)9/h4-5H,9H2,1-3H3
• InChI Key： WPHNVPQIBWNAIT-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)(C)N

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(3-Methylthiophen-2-yl)propan-2-amine

Introduction to 2-(3-Methylthiophen-2-yl)propan-2-amine (CAS No. 1516377-70-0)

2-(3-Methylthiophen-2-yl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1516377-70-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiophene ring substituted with a methyl group at the 3-position and an amine functional group at the 2-position, linked to a propyl chain, exhibits unique structural and chemical properties that make it of considerable interest in medicinal chemistry and drug discovery.

The thiophene scaffold is a core structural motif in numerous biologically active molecules, including antifungal, antiviral, and anticancer agents. The presence of the methylthiophene moiety in 2-(3-Methylthiophen-2-yl)propan-2-amine contributes to its potential pharmacological activity by influencing electronic distribution and steric interactions within biological targets. The secondary amine group at the propyl chain terminus provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in thiophene-based compounds due to their ability to interact with various biological receptors and enzymes. Studies have demonstrated that modifications of the thiophene ring, such as those present in 2-(3-Methylthiophen-2-yl)propan-2-amine, can modulate binding affinity and selectivity. For instance, derivatives of thiophene have been explored for their potential in treating neurological disorders, where the amine group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with protein targets.

The synthesis of 2-(3-Methylthiophen-2-yl)propan-2-amine involves multi-step organic transformations, typically starting from commercially available precursors such as 3-methylthiophene and propanal derivatives. The introduction of the amine group is often achieved through reductive amination or nucleophilic substitution reactions, depending on the synthetic route. Advanced techniques like transition-metal-catalyzed cross-coupling reactions have also been employed to enhance yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-(3-Methylthiophen-2-yl)propan-2-amine to potential biological targets. These studies highlight the importance of the methylthiophene ring in interacting with aromatic pockets of proteins and the role of the amine group in forming stable hydrogen bonds. Such insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in thiophene-based amine derivatives due to their versatility in drug design. For example, recent patents describe novel analogs of 2-(3-Methylthiophen-2-yl)propan-2-amine that exhibit enhanced binding affinity to specific enzymes implicated in metabolic disorders. These findings underscore the compound's potential as a lead molecule for further development into therapeutic agents.

In addition to its pharmaceutical applications, 2-(3-Methylthiophen-2-yl)propan-2-amine has found utility in material science, particularly in the development of organic electronic materials. The conjugated system of the thiophene ring allows for efficient charge transport, making it a valuable component in organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring ways to incorporate this compound into novel materials that could revolutionize display technologies and energy storage solutions.

The environmental impact of synthesizing and using 2-(3-Methylthiophen-2-yl)propan-2-amine is also a critical consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods that employ recyclable catalysts or solvent-free conditions are being optimized to enhance efficiency while maintaining high yields.

Future research directions for 2-(3-Methylthiophen-2-yl)propan-2-amine include exploring its role as an intermediate in biocatalytic processes. Enzymes such as cytochrome P450 monooxygenases have been engineered to functionalize thiophene derivatives, offering a greener alternative to traditional chemical synthesis. Such advancements could pave the way for more sustainable production methods without compromising on quality or yield.

In conclusion, CAS No. 1516377-70-0, corresponding to 2-(3-Methylthiophen- - 70- - 0)>, represents a compound with multifaceted applications across pharmaceuticals and materials science. Its unique structural features make it a valuable building block for drug discovery efforts aimed at treating various diseases, while its electronic properties also position it as an important component in next-generation electronic materials. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further within both academic and industrial settings.